Cas no 1313738-90-7 (PGMI-004A)
Pgmi-004a is a potent phosphoglycerate mutase 1 (pgam1) inhibitor with an IC50 of 13.1 μ M

PGMI-004A structure
Product Name:PGMI-004A
CAS No:1313738-90-7
Molecular Formula:C21H12F3NO6S
Molecular Weight:463.38
CID:1227967
PubChem ID:66521681
PGMI-004A Properties
Names and Identifiers
-
- 3,4-dihydroxy-9,10-dioxo-N-[4-(trifluoromethyl)phenyl]anthracene-2-sulfonamide
- 3,4-Dihydroxy-9,10-dioxo-N-(4-(trifluoromethyl)-phenyl)-9,10-dihydroanthracene-2-sulfonamide
- 3,4-Dihydroxy-9,10-dioxo-N-(4-(trifluoroMethyl)phenyl)-9,10-dihydroanthracene-2-sulfonaMide
- PGMI-004A
- 100885
- 2-Anthracenesulfonamide, 9,10-dihydro-3,4-dihydroxy-9,10-dioxo-N-[4-(trifluoromethyl)phenyl]-
- AKOS015949221
- AC-37086
- W-205358
- DTXSID00735062
- CHEMBL3335789
- MFCD19443927
- HY-101143
- G14042
- SCHEMBL14860990
- 8KX
- XKVNBCMGEUDKNP-UHFFFAOYSA-N
- 3,4-DIHYDROXY-9,10-DIOXO-N-[4-(TRIFLUOROMETHYL)PHENYL]-9,10-DIHYDROANTHRACENE-2-SULFONAMIDE
- BDBM50103572
- 3,4-bis(oxidanyl)-9,10-bis(oxidanylidene)-~{N}-[4-(trifluoromethyl)phenyl]anthracene-2-sulfonamide
- GLXC-15151
- DA-56773
- Picras-3-en-21-oic acid, 13,20-epoxy-3,11,12-trihydroxy-15-[(3-methyl-1-oxo-2-buten-1-yl)oxy]-2,16-dioxo-, methyl ester, (11b,12a,15b)-
- CS-0020907
- 1313738-90-7
- 3,4-Dihydroxy-9,10-dioxo-9,10-dihydro-anthracene-2-sulfonic acid (4-trifluoromethyl-phenyl)-amide
-
- MDL: MFCD19443927
- InChIKey: XKVNBCMGEUDKNP-UHFFFAOYSA-N
- Inchi: 1S/C21H12F3NO6S/c22-21(23,24)10-5-7-11(8-6-10)25-32(30,31)15-9-14-16(20(29)19(15)28)18(27)13-4-2-1-3-12(13)17(14)26/h1-9,25,28-29H
- SMILES: C1=C2C(C(=O)C3=C(C2=O)C=CC=C3)=C(O)C(O)=C1S(NC1=CC=C(C(F)(F)F)C=C1)(=O)=O
Computed Properties
- Exact Mass: 463.03374276g/mol
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 10
- Rotatable Bond Count: 3
- Monoisotopic Mass: 463.03374276g/mol
- Heavy Atom Count: 32
- Complexity: 849
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.7
- Topological Polar Surface Area: 129Ų
PGMI-004A Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P000WID-1mg |
2-Anthracenesulfonamide, 9,10-dihydro-3,4-dihydroxy-9,10-dioxo-N-[4-(trifluoromethyl)phenyl]- |
1313738-90-7 | 99% | 1mg |
$273.00 | ||
A2B Chem LLC | AA41333-1mg |
PGMI-004A |
1313738-90-7 | 99% | 1mg |
$133.00 | ||
Ambeed | A343993-10mg |
PGMI-004A |
1313738-90-7 | 98+% | 10mg |
$542.0 | 2024-07-17 | |
Chemenu | CM295001-10mg |
3,4-Dihydroxy-9,10-dioxo-N-(4-(trifluoromethyl)phenyl)-9,10-dihydroanthracene-2-sulfonamide |
1313738-90-7 | 95% | 10mg |
$486 | 2024-08-02 | |
ChemScence | CS-0020907-5mg |
PGMI-004A |
1313738-90-7 | 99.34% | 5mg |
$350.0 | 2022-04-28 | |
Crysdot LLC | CD12154414-10mg |
PGMI-004A |
1313738-90-7 | 95+% | 10mg |
$515 | 2024-07-23 | |
eNovation Chemicals LLC | Y1247602-5mg |
2-Anthracenesulfonamide, 9,10-dihydro-3,4-dihydroxy-9,10-dioxo-N-[4-(trifluoromethyl)phenyl]- |
1313738-90-7 | 99% | 5mg |
$485 | 2024-06-08 | |
MedChemExpress | HY-101143-10mM*1mLinDMSO |
PGMI-004A |
1313738-90-7 | 99.34% | 10mM*1mLinDMSO |
¥3850 | ||
TRC | D110435-5mg |
3,4-Dihydroxy-9,10-dioxo-N-(4-(trifluoromethyl)-phenyl)-9,10-dihydroanthracene-2-sulfonamide |
1313738-90-7 | 5mg |
$ 1000.00 | 2022-06-06 | ||
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P883284-5mg |
PGMI-004A |
1313738-90-7 | ≥99% | 5mg |
¥3,591.00 |
PGMI-004A Related Literature
-
Ashok Kumar,Nora Ortega,Chris R. Bowen,Ram S. Katiyar Energy Environ. Sci., 2016,9, 2383-2391
-
Fabian Mahrt,Peter A. Alpert,Jing Dou,Pablo Corral Arroyo,Markus Ammann,Ulrike Lohmann,Zamin A. Kanji Environ. Sci.: Processes Impacts, 2020,22, 895-907
-
Xinlong Wang,Tsung-Chun Huang,Naoki Kawazoe,Wei-Bor Tsai,Yingnan Yang J. Mater. Chem. B, 2018,6, 5424-5434
-
Rahman Hallaj Anal. Methods, 2011,3, 911-918
-
Hui Zhang,Xue Li,Ailan Huang,Zhifeng Yan RSC Adv., 2021,11, 8775-8781
-
Sedat Yurdakal,Sıdıka Çetinkaya,Vincenzo Augugliaro,Jacinto Sá,Erik Lewin Catal. Sci. Technol., 2021,11, 4549-4559
-
8. Phospholipid stabilized gold nanorods: towards improved colloidal stability and biocompatibility†Poornima Budime Santhosh,Neethu Thomas,Swathi Sudhakar,Ethayaraja Mani Phys. Chem. Chem. Phys., 2017,19, 18494-18504
-
Jian Zhao,Rui Xu,Gaoxing Luo,Jun Wu,Hesheng Xia J. Mater. Chem. B, 2016,4, 982-989
1313738-90-7 (PGMI-004A) Related Products
- 122-31-6(1,1,3,3-Tetraethoxypropane)
- 112-07-2(2-Butoxyethyl acetate)
- 104-87-0(4-Methylbenzaldehyde)
- 505-66-8(1,4-diazepane)
- 2516-34-9(Cyclobutanamine)
- 328-75-6(3,5-Bis(Trifluoromethyl)nitrobenzene)
- 2550-02-9(Triethoxy(propyl)silane)
- 518-67-2(dimidium bromide)
- 4043-87-2(DL-Pipecolinic acid)
- 89-00-9(Quinolinic acid)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:1313738-90-7)PGMI-004A

Purity:99%
Quantity:10mg
Price($):488.0